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Compound of Interest

Compound Name: 4-Benzyloxyphenoxyacetic acid

Cat. No.: B1363184

An In-Depth Technical Guide to 4-Benzyloxyphenoxyacetic Acid: Chemical Properties,
Synthesis, and Applications

Introduction

4-Benzyloxyphenoxyacetic acid is a disubstituted aromatic carboxylic acid characterized by a
phenoxyacetic acid core further functionalized with a benzyloxy group. This compound serves
as a crucial intermediate and building block in various fields of chemical synthesis. Its stable
ether linkages and the presence of a reactive carboxylic acid group make it a versatile
precursor for the development of more complex molecules. This guide provides a
comprehensive technical overview of its chemical structure, physicochemical properties,
synthetic methodologies, key applications, and safety protocols, tailored for researchers and
professionals in organic synthesis, agrochemistry, and drug development.

Chemical Identity and Molecular Structure

The fundamental structure of 4-Benzyloxyphenoxyacetic acid consists of a central phenoxy
ring linked to an acetic acid moiety via an ether bond. The para-position of this phenoxy ring is
substituted with a benzyloxy group.

Caption: Chemical structure of 4-Benzyloxyphenoxyacetic acid.

Table 1: Chemical Identifiers
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Identifier Value Source(s)
2-(4-
IUPAC Name (Benzyloxy)phenoxy)acetic [1]
acid
CAS Number 38559-92-1 [2]
Molecular Formula C15H1404 [2]
Molecular Weight 258.27 g/mol [1112]

| MDL Number | MFCD00014361 |[3] |

Physicochemical Properties

The physical and chemical characteristics of 4-Benzyloxyphenoxyacetic acid are
summarized below. These properties are critical for determining appropriate solvents for
reactions and purification, as well as for understanding its behavior in various experimental
conditions.

Table 2: Physicochemical Data

Property Value Source(s)
Melting Point 139-140 °C [1]

Boiling Point 436.9 £ 25.0 °C (Predicted) [1]

Density 1.234 + 0.06 g/cm? (Predicted) [1]

pKa 3.24 £ 0.10 (Predicted) [1]
Appearance Solid

| Storage | Room temperature |[3] |

Synthesis and Manufacturing
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The synthesis of 4-Benzyloxyphenoxyacetic acid is typically achieved through a Williamson
ether synthesis pathway. This involves the reaction of 4-benzyloxyphenol with an acetate

synthon, such as ethyl chloroacetate, under basic conditions, followed by hydrolysis of the
resulting ester.

Start: 4-Benzyloxyphenol
+ Ethyl Chloroacetate

l

Reaction in Solvent
(e.g., Acetone/DMF)
with Base (e.g., K2COs)

l

Formation of Ethyl
4-Benzyloxyphenoxyacetate

'

Alkaline Hydrolysis
(e.g., NaOH or KOH)

'

Acidification
(e.g., HCI)

Product: 4-Benzyloxyphenoxyacetic Acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-Benzyloxyphenoxyacetic acid.

Experimental Protocol: Synthesis via Williamson Ether
Synthesis
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This protocol describes a representative method for synthesizing 4-Benzyloxyphenoxyacetic
acid from 4-benzyloxyphenol.

Materials:

4-Benzyloxyphenol

o Ethyl chloroacetate

o Potassium carbonate (anhydrous)

e Acetone or Dimethylformamide (DMF)

¢ Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

» Ethanol

e Hydrochloric acid (HCI)

o Ethyl acetate

¢ Magnesium sulfate (anhydrous)

Procedure:

» Ester Formation:

o In a round-bottom flask, dissolve 4-benzyloxyphenol (1.0 eq) in acetone or DMF.
o Add anhydrous potassium carbonate (1.5-2.0 eq) to the solution.
o Add ethyl chloroacetate (1.1-1.2 eq) dropwise while stirring.

o Heat the mixture to reflux and maintain for several hours until TLC analysis indicates the
consumption of the starting phenol.

o After cooling, filter the mixture to remove the inorganic salts and concentrate the filtrate
under reduced pressure.
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o The crude residue, ethyl 4-benzyloxyphenoxyacetate, can be purified by column
chromatography or used directly in the next step.

o Ester Hydrolysis:
o Dissolve the crude ester in a mixture of ethanol and water.
o Add a solution of NaOH or KOH (2.0-3.0 eq) and heat the mixture to reflux for 1-2 hours.
o Monitor the reaction by TLC until the ester is fully consumed.
« Acidification and Isolation:
o Cool the reaction mixture to room temperature and concentrate it to remove the ethanol.

o Dilute the remaining aqueous solution with water and wash with a nonpolar solvent (e.g.,
diethyl ether) to remove any unreacted starting materials.

o Cool the aqueous layer in an ice bath and acidify to pH 1-2 by slowly adding concentrated
HCI.

o The product, 4-Benzyloxyphenoxyacetic acid, will precipitate as a solid.
o Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

o Recrystallization from a suitable solvent (e.g., ethanol/water) can be performed for further
purification.

Applications and Biological Significance

4-Benzyloxyphenoxyacetic acid is primarily valued as a versatile chemical intermediate. Its
structure is a key component in the synthesis of various commercial and research compounds.

o Agrochemicals: It is a key intermediate in the production of aryloxyphenoxypropionate
herbicides.[3] This class of herbicides is effective against grass weeds in broadleaf crops.
The benzyloxy group can be a protecting group for the phenol, which is deprotected in a later
step to yield the final active molecule.
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» Plant Growth Regulators: The phenoxyacetic acid scaffold is known for its auxin-like activity.
This compound serves as a building block for developing new plant growth regulators.[3]

» Drug Discovery: The core structure is of interest in medicinal chemistry. For instance,
derivatives such as 4-(4-benzyloxy)phenoxypiperidines have been synthesized and
evaluated as potential inhibitors of Lysine-Specific Demethylase 1 (LSD1), a target in cancer
therapy.[4] This highlights the potential of the 4-benzyloxyphenoxy moiety as a scaffold for
developing bioactive molecules. Phenoxyacetic acid derivatives have also been explored as
agonists for the free fatty acid receptor 1 (FFAL), a target for type 2 diabetes treatment.[5]

4-Benzyloxyphenoxyacetic Acid
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Caption: Key application pathways for 4-Benzyloxyphenoxyacetic acid.

Analytical Characterization

The structural confirmation and purity assessment of 4-Benzyloxyphenoxyacetic acid are
typically performed using standard spectroscopic techniques.

e 1H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals
corresponding to the aromatic protons of the benzyl and phenoxy rings, a singlet for the
benzylic methylene (CHz) protons, a singlet for the methylene protons of the acetic acid
moiety, and a broad singlet for the carboxylic acid proton.

e 13C NMR Spectroscopy: The carbon NMR spectrum will display signals for the aromatic
carbons, the two methylene carbons, and a characteristic downfield signal for the carbonyl
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carbon of the carboxylic acid.

e Infrared (IR) Spectroscopy: The IR spectrum would be characterized by a broad O-H
stretching band for the carboxylic acid, a strong C=0 stretching absorption, C-O stretching
bands for the ether linkages, and bands corresponding to aromatic C-H and C=C bonds.

o Mass Spectrometry (MS): The mass spectrum should show the molecular ion peak [M]* or
protonated molecule [M+H]*, which can be used to confirm the molecular weight.

Safety and Handling

According to its Safety Data Sheet (SDS), 4-Benzyloxyphenoxyacetic acid is considered
hazardous and requires careful handling.[6]

Table 3: Hazard and Safety Information
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Category Information Source(s)

Causes skKin irritation.
Causes serious eye

Hazard Statements o [6]
irritation. May cause

respiratory irritation.

Signal Word Warning [6]

) ) Wear protective gloves,
Personal Protective Equipment

rotective clothing, eye 6][7
(PPE) p g, ey [61[7]

protection, and face protection.

Use only outdoors or in a well-
ventilated area. Avoid
) breathing dust, fume, gas,
Handling _ [6][7]
mist, vapors, or spray. Wash
hands and any exposed skin

thoroughly after handling.

Store in a well-ventilated
Storage place. Keep container tightly [6]
closed.

Rinse cautiously with water for
) ) several minutes. Remove
First Aid (Eyes) , [6]
contact lenses, if present and

easy to do. Continue rinsing.

Wash with plenty of soap and
First Aid (Skin) water. If skin irritation occurs, [6]

get medical advice/attention.

| First Aid (Inhalation) | Remove victim to fresh air and keep at rest in a position comfortable for
breathing. Call a POISON CENTER or doctor/physician if you feel unwell. |[6] |

Conclusion

4-Benzyloxyphenoxyacetic acid is a well-defined chemical compound with significant utility
as a synthetic intermediate. Its straightforward synthesis and the presence of multiple
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functional groups provide a platform for the creation of a wide array of more complex
molecules. Its primary role in the agrochemical industry, particularly in herbicide manufacturing,
is well-established.[3] Furthermore, its emergence as a scaffold in medicinal chemistry
research underscores its potential for future applications in drug development and other areas
of materials science. Adherence to strict safety protocols is essential when handling this
compound to mitigate its irritant properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.myskinrecipes.com/shop/en/phenoxyacetic-acid-derivatives/129620-4-benzyloxyphenoxyacetic-acid.html?SubmitCurrency=1&id_currency=8
https://www.benchchem.com/product/b1363184?utm_src=pdf-custom-synthesis
https://amp.chemicalbook.com/ProductChemicalPropertiesCB6434959_EN.htm
https://www.scbt.com/p/4-benzyloxyphenoxyacetic-acid-38559-92-1
https://www.myskinrecipes.com/shop/en/phenoxyacetic-acid-derivatives/129620-4-benzyloxyphenoxyacetic-acid.html?SubmitCurrency=1&id_currency=8
https://pubmed.ncbi.nlm.nih.gov/29524666/
https://pubmed.ncbi.nlm.nih.gov/29524666/
https://pubmed.ncbi.nlm.nih.gov/26482570/
https://pubmed.ncbi.nlm.nih.gov/26482570/
https://www.fishersci.com/store/msds?partNumber=AAL0104709&productDescription=4-BENZLOXYPHENOXYACETIC+95+10G&vendorId=VN00024248&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-W002611/4-Benzyloxy-4-oxobutanoic-acid-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1363184#4-benzyloxyphenoxyacetic-acid-chemical-properties-and-structure
https://www.benchchem.com/product/b1363184#4-benzyloxyphenoxyacetic-acid-chemical-properties-and-structure
https://www.benchchem.com/product/b1363184#4-benzyloxyphenoxyacetic-acid-chemical-properties-and-structure
https://www.benchchem.com/product/b1363184#4-benzyloxyphenoxyacetic-acid-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1363184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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